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Compound of Interest

Compound Name: Sodium triethylborohydride

Cat. No.: B107655

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
sodium triethylborohydride (NaBEtsH) in various organic solvents. Due to the pyrophoric and
air-sensitive nature of this reagent, this document also outlines detailed experimental protocols
for its safe handling and the determination of its solubility.

Core Concepts: Solubility and Safety

Sodium triethylborohydride is a powerful reducing agent widely used in organic synthesis. Its
effectiveness is often dependent on its solubility in the reaction solvent. While it is known to be
soluble in several aprotic organic solvents, precise quantitative data across a range of
conditions is not extensively published. The compound is a colorless, pyrophoric solid, meaning
it can ignite spontaneously on contact with air. It also reacts violently with protic solvents such
as water and alcohols. Therefore, all manipulations must be carried out under an inert
atmosphere (e.g., argon or nitrogen) using specialized equipment like a glovebox or a Schlenk
line.

Data Presentation: Solubility of Sodium
Triethylborohydride

Comprehensive quantitative solubility data for sodium triethylborohydride is not readily
available in the public domain. However, its commercial availability as solutions provides a
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baseline for its solubility in certain solvents. The following table summarizes the available
qualitative and semi-quantitative solubility information.

Semi-
Chemical Qualitative Quantitative L.
Solvent . Citations
Class Solubility Data (at

approx. 25°C)

Commercially

Tetrahydrofuran ]
Ether Soluble available as a [1]
(THF) _
1.0 M solution
i Commercially
Aromatic _
Toluene Soluble available as a [2][3]
Hydrocarbon )
1.0 M solution
Generally No specific data
Ethers Ether [4]
Soluble found
Dimethylformami ) ] No specific data
Amide Likely Soluble [4]
de (DMF) found
Soluble but
Alcohols (e.g., )
Alcohol Reacts reacts with the [4]
Ethanol)
solvent
Water Protic Reacts Violently Not applicable [5]

Experimental Protocols

Given the hazardous nature of sodium triethylborohydride, determining its solubility requires
rigorous adherence to safety protocols for handling air-sensitive and pyrophoric materials.[6][7]

[8]°]

General Safety Precautions:

» All manipulations must be performed in a certified and properly functioning glovebox or using
Schlenk line techniques under an inert atmosphere (argon or nitrogen).[6][10]
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e Personal Protective Equipment (PPE) is mandatory, including a flame-retardant lab coat,
safety goggles, and appropriate gloves (e.g., nitrile gloves are commonly used, but specific
compatibility should be verified).[6]

o AClass D fire extinguisher (for combustible metals) should be readily accessible.

o Work with a buddy and never perform these operations alone.

Protocol for Solubility Determination using the
Gravimetric Method in a Glovebox:

This protocol outlines a method to determine the solubility of sodium triethylborohydride in a
given anhydrous solvent at a specific temperature.

Materials and Equipment:

e Sodium triethylborohydride (solid)

e Anhydrous organic solvent of interest

o Small, sealable vials with screw caps

o Magnetic stir plate and stir bars

o Temperature-controlled bath or heating block inside the glovebox

» Syringes and filters (compatible with the solvent and air-sensitive techniques)

¢ Analytical balance (inside the glovebox)

Pre-weighed collection vials

Procedure:

e Preparation:

o Ensure the glovebox atmosphere is inert (low oxygen and water levels).
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o Bring all necessary equipment and pre-dried solvents into the glovebox.

o Label a set of sealable vials for each solvent and temperature point to be tested.

e Sample Preparation:
o In avial, add a precisely weighed amount of the anhydrous solvent.

o To this solvent, add an excess of solid sodium triethylborohydride. The presence of
undissolved solid is crucial to ensure a saturated solution.

o Add a small magnetic stir bar to the vial.
o Equilibration:

o Seal the vial tightly and place it in a temperature-controlled bath or on a heating block set
to the desired temperature.

o Stir the mixture vigorously for a sufficient period (e.g., 24-48 hours) to ensure equilibrium
is reached.

e Sampling:
o After equilibration, stop stirring and allow the excess solid to settle.

o Carefully draw a known volume of the clear supernatant liquid into a syringe fitted with a
filter to remove any suspended solid particles.

o Gravimetric Analysis:
o Dispense the filtered, saturated solution into a pre-weighed, labeled collection vial.
o Seal the collection vial and weigh it to determine the mass of the solution.

o Carefully evaporate the solvent from the collection vial under a gentle stream of inert gas
or by placing it in a vacuum antechamber.

o Once the solvent is completely removed, weigh the vial again to determine the mass of the
dissolved sodium triethylborohydride.
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e Calculation:

o Calculate the solubility in grams of solute per 100 grams of solvent using the following
formula: Solubility = (mass of dissolved solid / (mass of solution - mass of dissolved solid))
*100

e Repeat:
o Repeat the procedure for each solvent and temperature point to be investigated.

Mandatory Visualizations

The following diagrams illustrate the key experimental workflows for handling and determining
the solubility of sodium triethylborohydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b107655?utm_src=pdf-body-img
https://www.benchchem.com/product/b107655?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. Sodium triethylborohydride, 1M solution in THF | JSC Aviabor [jsc-aviabor.com]
. Sodium triethylborohydride 1.0M toluene 17979-81-6 [sigmaaldrich.com]

. Sodium triethylborohydride - Wikipedia [en.wikipedia.org]

. chembk.com [chembk.com]

. fishersci.com [fishersci.com]

. operations.ok.ubc.ca [operations.ok.ubc.ca]

. pnnl.gov [pnnl.gov]

. ehs.utexas.edu [ehs.utexas.edu]

°
© (0] ~ » &) faN w N -

. cmu.edu [cmu.edu]
e 10. Schlenk line - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Solubility of Sodium Triethylborohydride in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107655#solubility-of-sodium-triethylborohydride-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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